Cas no 2172131-54-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2172131-54-1
• MF: C₂₄H₂₀N₄O₅
• MW: 444.439405441284
• CID: 6079291
• PubChem ID: 165534143
• Update Time: 2025-07-08

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1565035
• 2172131-54-1
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C24H20N4O5/c1-28-20(23(30)31)13-21(27-28)26-22(29)11-6-12-25-24(32)33-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,13,19H,12,14H2,1H3,(H,25,32)(H,30,31)(H,26,27,29)
• InChI Key： YAVXRGSBHTYIHA-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC1C=C(C(=O)O)N(C)N=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.14336975g/mol
• Monoisotopic Mass: 444.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-1-methyl-1H-pyrazole-5-carboxylic acid

3-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]but-2-ynamido}-1-methyl-1H-pyrazole-5-carboxylic acid

The compound with CAS No. 2172131-54-1, known as 3-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]but-2-ynamido}-1-methyl-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynyl amino linker, a methyl-substituted pyrazole ring, and a carboxylic acid moiety. Each of these functional groups contributes uniquely to the compound's chemical properties and applications.

The Fmoc group, derived from 9-fluorenone, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling reactivity during synthesis or in specific biological environments. The butynyl amino linker introduces a rigid and potentially reactive alkyne moiety, which could facilitate click chemistry reactions or serve as a scaffold for further functionalization. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and π-interactions. The methyl substitution on the pyrazole ring further modulates its electronic properties and steric environment.

Recent studies have highlighted the importance of such multifunctional molecules in drug discovery. For instance, the combination of Fmoc protection with alkyne functionality has been explored in the development of bioconjugates and targeted drug delivery systems. The carboxylic acid group at the 5-position of the pyrazole ring provides an additional site for chemical modification, enabling the attachment of various payloads such as imaging agents or therapeutic moieties.

In terms of synthesis, this compound likely involves a multi-step process that combines peptide coupling techniques with alkyne chemistry. The Fmoc group is typically introduced via reductive amination or other coupling reactions, while the alkyne moiety can be incorporated using Sonogashira or other cross-coupling reactions. The methyl-substituted pyrazole core may be synthesized through cyclization reactions involving appropriate precursors.

From an applications perspective, this compound could serve as a building block for more complex molecules with tailored biological activities. For example, its Fmoc group could act as a removable protecting group in situ under specific physiological conditions, releasing active pharmaceutical ingredients (APIs). The alkyne functionality could enable the formation of covalent bonds with complementary azide groups via click chemistry, facilitating the construction of larger macromolecules or supramolecular assemblies.

Moreover, the pyrazole ring's inherent stability and ability to participate in hydrogen bonding make it an attractive component for designing small-molecule inhibitors targeting various biological macromolecules such as enzymes or receptors. The methyl substitution on the pyrazole ring could enhance lipophilicity and improve drug-like properties such as solubility and permeability.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities and selectivities of such compounds against target proteins. Molecular docking studies could provide insights into how this compound interacts with specific binding sites, guiding further optimization efforts to improve potency and specificity.

In summary, 3-{4-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]but-2-ynamido}-1-methyl-1H-pyrazole-5-carboxylic acid represents a sophisticated molecule with diverse functional groups that offer numerous opportunities for chemical modification and biological application. Its structure suggests potential roles in drug delivery systems, bioconjugate chemistry, and small-molecule drug discovery. As research continues to uncover new synthetic methods and biological applications for such compounds, their impact on medicinal chemistry is likely to grow significantly.